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Compound of Interest

(3-fluorophenyl)methanesulfonyl
Chloride

cat. No.: B1302163

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Fluorophenyl)methanesulfonyl chloride is a fluorinated organic compound of significant
interest in medicinal chemistry and drug discovery. Its utility stems from its role as a key
intermediate in the synthesis of various biologically active molecules. The presence of the
fluorine atom can modulate the physicochemical properties of the final compounds, such as
metabolic stability, lipophilicity, and binding affinity to target proteins. This guide provides a
comprehensive overview of its properties, synthesis, and reactivity.

Chemical and Physical Properties

(3-Fluorophenyl)methanesulfonyl chloride is a sulfonyl chloride derivative featuring a benzyl
group substituted with a fluorine atom at the meta position.
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Property Value

Molecular Formula C7HeCIFO2S

Molecular Weight 208.64 g/mol

CAS Number 24974-72-9
Appearance Off-white to yellow solid
Melting Point 36-38 °C

Boiling Point 285.9 °C at 760 mmHg
Density 1.465 g/cm3

B Soluble in organic solvents such as
Solubility )
dichloromethane, chloroform, and THF.

Synthesis and Reactivity

(3-Fluorophenyl)methanesulfonyl chloride is a versatile reagent, primarily used for the
introduction of the (3-fluorophenyl)methylsulfonyl group into molecules. Its synthesis and a key
reaction are outlined below.

Synthetic Workflow

The following diagram illustrates a common synthetic pathway for (3-
fluorophenyl)methanesulfonyl chloride and its subsequent use in the formation of a
sulfonamide, a common scaffold in pharmacologically active compounds.
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Synthesis of (3-Fluorophenyl)methanesulfonyl Chloride

(3-Fluorophenyl)methanethiol

Oxidative Chlorination
(e.g., Clz, H20/CH2Cl2)

(3-Fluorophenyl)methanesulfonyl Chloride

Sulfonamide Formation

(3-Fluorophenyl)methanesulfonyl Chloride Primary or Secondary Amine (R1Rz2NH)
Base|(e.g., Pyridine, EtsN) Base (e.g., Pyridine, EtsN)
in an ingrt solvent (e.g., DCM) in an inert solvent (e.g., DCM)

N-((3-Fluorophenyl)methylsulfonyl)amine

Click to download full resolution via product page

 To cite this document: BenchChem. [Technical Guide: (3-Fluorophenyl)methanesulfonyl
Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1302163#3-fluorophenyl-methanesulfonyl-chloride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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